Cas no 1805408-79-0 (2,5-Bis(trifluoromethyl)-4-cyanobenzaldehyde)
2,5-Bis(trifluoromethyl)-4-cyanobenzaldehyde is a fluorinated aromatic aldehyde with a cyano substituent, offering unique reactivity and electronic properties due to its electron-withdrawing trifluoromethyl and cyano groups. This compound is particularly valuable in synthetic organic chemistry, serving as a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its strong electron-deficient nature enhances its utility in nucleophilic aromatic substitution reactions and as a building block for heterocyclic synthesis. The presence of multiple fluorine atoms also contributes to improved metabolic stability and lipophilicity in derived compounds. High purity and well-defined structural features make it suitable for precision applications in research and industrial processes.
1805408-79-0 structure
Product Name:2,5-Bis(trifluoromethyl)-4-cyanobenzaldehyde
CAS No:1805408-79-0
MF:C10H3F6NO
MW:267.127343416214
CID:4963936
Update Time:2025-10-14
2,5-Bis(trifluoromethyl)-4-cyanobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis(trifluoromethyl)-4-cyanobenzaldehyde
-
- Inchi： 1S/C10H3F6NO/c11-9(12,13)7-2-6(4-18)8(10(14,15)16)1-5(7)3-17/h1-2,4H
- InChI Key： IWQTYPVVAOYCRT-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)C(C(F)(F)F)=CC=1C=O)(F)F
Computed Properties
- Exact Mass: 267.01188269 g/mol
- Monoisotopic Mass: 267.01188269 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 267.13
- XLogP3: 2.9
- Topological Polar Surface Area: 40.9
2,5-Bis(trifluoromethyl)-4-cyanobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000917-1g |
2,5-Bis(trifluoromethyl)-4-cyanobenzaldehyde |
1805408-79-0 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
2,5-Bis(trifluoromethyl)-4-cyanobenzaldehyde Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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